Cas no 2386468-69-3 (ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate
• CAS No: 2386468-69-3
• MF: C₁₁H₁₃NO₃
• MW: 207.23
• CID: 5307426
• PubChem ID: 138958448
• Update Time: 2025-05-20

ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate
• 2386468-69-3
• CS-16323
• E81151
• CS-0095295
• AKOS037651267

• Inchi： 1S/C11H13NO3/c1-2-15-11(14)9-5-8(6-12-9)10(13)7-3-4-7/h5-7,12H,2-4H2,1H3
• InChI Key： PPLLWIRPIAVJIO-UHFFFAOYSA-N
• SMILES： N1C=C(C(C2CC2)=O)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.2Ų

Additional information on ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate

Introduction to Ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate (CAS No: 2386468-69-3)

Ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate (CAS No: 2386468-69-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various bioactive molecules and has been explored in multiple preclinical and clinical studies.

The molecular structure of Ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate consists of a pyrrole ring substituted with a cyclopropanecarbonyl group at the 4-position and a carboxylate ester at the 2-position. This configuration endows the compound with distinct chemical properties that make it an attractive intermediate in the development of novel therapeutic agents. The cyclopropanecarbonyl moiety, in particular, is known for its stability and reactivity, which allows for further functionalization and derivatization.

In recent years, there has been a growing interest in the application of heterocyclic compounds, such as pyrroles, in drug discovery. Pyrroles are a class of nitrogen-containing heterocycles that exhibit a wide range of biological activities. They are found in numerous natural products and have been extensively studied for their potential as pharmacophores. The presence of both the cyclopropanecarbonyl and carboxylate ester groups in Ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate makes it a versatile building block for constructing more complex molecules with enhanced biological efficacy.

One of the most compelling aspects of Ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including signal transduction, DNA replication, and metabolic regulation. Dysregulation of protease activity is associated with numerous diseases, such as cancer, inflammation, and infectious diseases. Therefore, protease inhibitors have become a major focus of drug development efforts.

Recent studies have demonstrated that derivatives of pyrroles can exhibit potent inhibitory activity against various proteases. For instance, compounds containing the cyclopropanecarbonyl group have shown promise in inhibiting matrix metalloproteinases (MMPs), which are involved in tissue degradation and remodeling. The ester functionality in Ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate also provides a site for further modification, allowing researchers to fine-tune the pharmacological properties of these inhibitors.

Another area where Ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate has shown significant promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and proteases are often essential components of their life cycle. By targeting viral proteases, it may be possible to inhibit viral replication and treat infections caused by these pathogens.

In addition to its applications in drug development, Ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate has also been explored in materials science. The unique structural features of this compound make it a suitable candidate for designing novel materials with specific properties. For example, its ability to form coordination complexes with metal ions has been exploited in the development of metal-organic frameworks (MOFs) and other functional materials.

The synthesis of Ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate typically involves multi-step organic reactions, starting from readily available precursors. The key steps include the formation of the pyrrole ring, introduction of the cyclopropanecarbonyl group, and esterification at the 2-position. Advanced synthetic techniques, such as cross-coupling reactions and catalytic hydrogenation, are often employed to achieve high yields and purity.

The chemical properties of Ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate make it a valuable tool for researchers investigating new synthetic pathways and molecular architectures. Its reactivity allows for further functionalization, enabling the creation of diverse libraries of compounds for high-throughput screening and drug discovery efforts.

In conclusion, Ethyl 4-(cyclopropanecarbonyl)-1H-pyrrole-2-carboxylate (CAS No: 2386468-69-3) is a multifaceted compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing innovative therapeutics is likely to grow even further.